Cas no 2090949-92-9 (3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid)
2090949-92-9 structure
Product Name:3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid
CAS No:2090949-92-9
MF:C9H12N2O4
MW:212.202582359314
CID:5042185
Update Time:2023-08-24
3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid
- 5-(oxan-4-yloxy)-1H-pyrazole-4-carboxylic acid
- 3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid
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- Inchi: 1S/C9H12N2O4/c12-9(13)7-5-10-11-8(7)15-6-1-3-14-4-2-6/h5-6H,1-4H2,(H,10,11)(H,12,13)
- InChI Key: JEMJEOBJNYGDLI-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)OC1=C(C(=O)O)C=NN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- XLogP3: 0.5
- Topological Polar Surface Area: 84.4
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 479.7±45.0 °C at 760 mmHg
- Flash Point: 243.9±28.7 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T209746-100mg |
3-((tetrahydro-2h-pyran-4-yl)oxy)-1h-pyrazole-4-carboxylic acid |
2090949-92-9 | 100mg |
$ 135.00 | 2022-06-03 | ||
| TRC | T209746-500mg |
3-((tetrahydro-2h-pyran-4-yl)oxy)-1h-pyrazole-4-carboxylic acid |
2090949-92-9 | 500mg |
$ 500.00 | 2022-06-03 | ||
| TRC | T209746-1g |
3-((tetrahydro-2h-pyran-4-yl)oxy)-1h-pyrazole-4-carboxylic acid |
2090949-92-9 | 1g |
$ 775.00 | 2022-06-03 | ||
| Life Chemicals | F2147-3094-0.25g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 0.25g |
$479.0 | 2023-09-06 | |
| Life Chemicals | F2147-3094-0.5g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 0.5g |
$505.0 | 2023-09-06 | |
| Life Chemicals | F2147-3094-1g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 1g |
$532.0 | 2023-09-06 | |
| Life Chemicals | F2147-3094-2.5g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 2.5g |
$1064.0 | 2023-09-06 | |
| Life Chemicals | F2147-3094-5g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 5g |
$1596.0 | 2023-09-06 | |
| Life Chemicals | F2147-3094-10g |
3-((tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid |
2090949-92-9 | 95%+ | 10g |
$2234.0 | 2023-09-06 |
3-((Tetrahydro-2H-pyran-4-yl)oxy)-1H-pyrazole-4-carboxylic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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